Cas no 1807258-94-1 (2-Chloro-1-fluoro-3-methyl-5-nitrobenzene)

• Product Name: 2-Chloro-1-fluoro-3-methyl-5-nitrobenzene
• CAS No: 1807258-94-1
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 4708198
• Update Time: 2025-06-10

2-Chloro-1-fluoro-3-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-fluoro-3-methyl-5-nitrobenzene
• 2-Chloro-3-fluoro-5-nitrotoluene

• Inchi： 1S/C7H5ClFNO2/c1-4-2-5(10(11)12)3-6(9)7(4)8/h2-3H,1H3
• InChI Key： OGQKGEKUQBPWAQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 45.8

Additional information on 2-Chloro-1-fluoro-3-methyl-5-nitrobenzene

Chemical Profile of 2-Chloro-1-fluoro-3-methyl-5-nitrobenzene (CAS No. 1807258-94-1)

2-Chloro-1-fluoro-3-methyl-5-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1807258-94-1, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of both halogen and nitro substituents on a benzene ring, which endows it with unique electronic and steric properties. The structural motif of 2-chloro-1-fluoro-3-methyl-5-nitrobenzene makes it a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The fluorine and chlorine atoms in this molecule play crucial roles in modulating its reactivity and biological activity. Fluorine, being highly electronegative, can influence the electronic distribution across the aromatic ring, thereby affecting its interaction with biological targets. On the other hand, the chlorine atom can serve as a handle for further functionalization via nucleophilic substitution reactions. The nitro group at the 5-position introduces a strong electron-withdrawing effect, which can enhance the electrophilicity of the aromatic ring at positions 2 and 3, making them susceptible to electrophilic aromatic substitution reactions.

Recent advancements in synthetic methodologies have enabled more efficient access to compounds like 2-chloro-1-fluoro-3-methyl-5-nitrobenzene. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at specific positions on the benzene ring with high regioselectivity. These techniques have opened up new avenues for designing derivatives with tailored properties for pharmaceutical applications.

In the realm of medicinal chemistry, 2-chloro-1-fluoro-3-methyl-5-nitrobenzene has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a potential precursor for drugs targeting various therapeutic areas, including oncology and infectious diseases. The presence of both halogen atoms provides multiple sites for derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of their lead compounds.

One notable application of this compound is in the development of novel antimicrobial agents. The combination of fluorine and nitro groups has been shown to enhance binding affinity to bacterial enzymes, leading to increased efficacy against resistant strains. Furthermore, computational studies have highlighted the role of these substituents in modulating solubility and metabolic stability, which are critical factors for drug development.

The methyl group at the 3-position adds another layer of complexity to the chemical behavior of 2-chloro-1-fluoro-3-methyl-5-nitrobenzene. It can influence steric interactions in binding pockets and alter electronic properties through hyperconjugation effects. This makes it an attractive scaffold for designing molecules with specific interactions with biological targets.

Recent research has also explored the use of 2-chloro-1-fluoro-3-methyl-5-nitrobenzene as a building block for organic electronic materials. The nitro group can serve as an electron-withdrawing moiety in conjugated systems, improving charge transport properties. Additionally, fluorine atoms can enhance thermal stability and chemical resistance, making these compounds suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 2-chloro-1-fluoro-3-methyl-5-nitrobenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Nitration followed by halogenation is a common route to introduce both nitro and chloro substituents at desired positions. Careful control of reaction conditions is essential to achieve high yields and purity, as side reactions can lead to undesired byproducts.

In conclusion, 2-chloro-1-fluoro-3-methyl-5-nitrobenzene (CAS No. 1807258-94-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug discovery to advanced material design. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain a valuable asset in chemical innovation.